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Compound of Interest

Compound Name:
2-Chlorophenyl 3-bromo-4-

methylbenzoate

Cat. No.: B321517

Get Quote

Technical Monograph: 2-Chlorophenyl 3-bromo-4-methylbenzoate

CAS: 496033-93-3 Formula: C₁₄H₁₀BrClO₂ Molecular Weight: 325.59 g/mol [1]

Executive Summary & Structural Significance
2-Chlorophenyl 3-bromo-4-methylbenzoate is a highly specialized halogenated diaryl ester

utilized primarily as a sophisticated building block in medicinal chemistry and agrochemical

discovery.[1] Its value lies in its orthogonal reactivity profile:

The Aryl Bromide (C-Br): Positioned on the benzoate ring, this is a prime handle for

palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), allowing for rapid

scaffold elaboration.[1]

The Ortho-Chlorophenol Moiety: The 2-chlorophenyl group acts as a steric shield and

lipophilic modulator.[1] In prodrug design, this specific leaving group (2-chlorophenol, pKa

~8.[1]5) offers a tuned hydrolysis rate compared to unsubstituted phenols.[1]
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The Ester Linker: Serves as a susceptible metabolic point or a transient linker in solid-phase

synthesis.[1]

This guide dissects the structural conformation, validated synthesis protocols, and downstream

utility of this compound, drawing on crystallographic homologs and standard organic practice.

[1]

Structural Analysis & Conformational Dynamics
Understanding the 3D spatial arrangement is critical for binding affinity predictions in Structure-

Activity Relationship (SAR) studies.[1]

Electronic and Steric Environment
The molecule features two benzene rings linked by an ester bridge.[1]

Ring A (Benzoate): The 3-bromo and 4-methyl substituents create a crowded environment.[1]

The bromine atom exerts an inductive electron-withdrawing effect (-I), slightly activating the

ester carbonyl, while the methyl group provides electron donation (+I) and lipophilicity.[1]

Ring B (Phenolic): The 2-chloro substituent is the defining feature.[1] Based on

crystallographic data from the homologous 2-chlorophenyl 4-methylbenzoate, the carbonyl

oxygen typically adopts an anti-conformation relative to the ortho-chloro atom to minimize

dipole repulsion.[1]

Dihedral Twist
The steric bulk of the ortho-chloro group forces the phenolic ring to twist out of plane relative to

the ester linkage.[1] This "twist" (typically 60–70°) disrupts conjugation between the oxygen

lone pair and the phenolic ring, making the ester bond slightly more reactive to nucleophilic

attack than planar esters.[1]

Table 1: Physicochemical Profile
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Property Value (Calc/Exp)
Significance in Drug
Design

LogP ~4.8

High lipophilicity; likely requires

formulation aids (e.g.,

DMSO/Solutol) for bioassays.

[1]

H-Bond Acceptors 2
The ester carbonyl and ether

oxygen.[1]

H-Bond Donors 0
Lacks donors, improving

membrane permeability.[1]

Rotatable Bonds 3
Limited flexibility due to steric

locking by Br and Cl.[1]

Topological Polar Surface Area 26.3 Å²
Good predictor for blood-brain

barrier penetration.[1]

Validated Synthesis Protocol
While catalog options exist, in-house synthesis is often required to introduce isotopic labels or

specific halogen variations.[1] The most robust route is the Nucleophilic Acyl Substitution via an

acid chloride intermediate.[1]

Retrosynthetic Logic
The molecule is disconnected at the ester bond, yielding two precursors:[1]

3-Bromo-4-methylbenzoyl chloride (Generated from the acid).[1]

2-Chlorophenol (Nucleophile).[1]

Step-by-Step Methodology
Reagents:

3-Bromo-4-methylbenzoic acid (1.0 eq)[1]
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Thionyl chloride (SOCl₂) (1.5 eq)[1]

2-Chlorophenol (1.1 eq)[1]

Triethylamine (Et₃N) (2.0 eq) or Pyridine[1]

Dichloromethane (DCM) [Anhydrous][1]

Workflow:

Acid Chloride Formation:

Suspend 3-bromo-4-methylbenzoic acid in anhydrous DCM.

Add SOCl₂ dropwise with a catalytic amount of DMF.[1]

Reflux for 2 hours until gas evolution (HCl/SO₂) ceases.[1]

Critical Step: Evaporate excess SOCl₂ under vacuum to prevent side reactions with the

phenol.[1] Redissolve the crude acid chloride in fresh anhydrous DCM.

Esterification (Schotten-Baumann variant):

Cool the acid chloride solution to 0°C.[1]

Add a solution of 2-chlorophenol and Et₃N in DCM dropwise over 30 minutes.[1] Note: The

base scavenges the HCl byproduct, driving the equilibrium.[1]

Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via TLC

(Hexane/EtOAc 8:2).

Workup & Purification:

Quench: Add water to hydrolyze unreacted acid chloride.[1]

Wash: Wash organic layer with 1M NaOH (removes unreacted 2-chlorophenol) and 1M

HCl (removes amine salts).[1]

Dry/Concentrate: Dry over MgSO₄, filter, and concentrate.
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Recrystallization: If solid, recrystallize from Ethanol/Hexane.[1] If oil, purify via flash

column chromatography (Silica, 0-10% EtOAc in Hexanes).[1]

Visualizing the Chemical Logic
The following diagram illustrates the synthesis workflow and the downstream chemical

versatility of the scaffold.
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(Metabolic Release)
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or NaOH

Click to download full resolution via product page

Figure 1: Synthesis workflow and divergent reactivity pathways for SAR exploration.[1]

Applications in Drug Discovery
The "Halogen Dance" in SAR
This molecule is a textbook example of using halogens to probe biological pockets:

Bromine (Acid Ring): Often used to fill hydrophobic pockets or participate in "halogen

bonding" with backbone carbonyls of the target protein.[1]

Chlorine (Phenol Ring): The ortho-chloro group restricts rotation.[1] In biological assays,

comparing this molecule to its des-chloro analog reveals if the "twisted" conformation is

required for potency.[1]

Synthetic Utility (The Suzuki Handle)
The aryl bromide is the most valuable feature for library generation.[1] Using standard

conditions (Pd(dppf)Cl₂, K₂CO₃, Dioxane/Water), researchers can replace the bromine with

various aryl or heteroaryl groups while leaving the ester intact.[1] This allows for the rapid

synthesis of a library of Biaryl Esters.[1]
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Reaction Scheme (Suzuki):

Where Ar = The benzoate core of the title compound.[1]

Safety & Handling
Hazards: The compound is likely a skin and eye irritant (H315, H319).[1][2] The precursor 2-

chlorophenol is toxic and penetrative.[1]

Storage: Store in a cool, dry place. Esters can hydrolyze over long periods if exposed to

moisture; keep desiccated.[1]

Disposal: Halogenated organic waste streams. Do not mix with strong oxidizers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b321517/docs#chemical-structure-of-2-chlorophenyl-
3-bromo-4-methylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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